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Polyamide 11: A Benchmark of Mechanical
Performance Against Industry Standards
For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

Polyamide 11 (PA11) is a high-performance bioplastic derived from renewable resources,

offering a unique combination of mechanical, thermal, and chemical properties. This guide

provides an objective comparison of PA11's mechanical performance against other common

polyamides—Polyamide 12 (PA12), Polyamide 6 (PA6), and Polyamide 66 (PA66)—supported

by experimental data and standardized testing protocols.

Data Presentation: Comparative Mechanical
Properties
The following table summarizes the key mechanical properties of Polyamide 11 and its

alternatives, with data referenced to internationally recognized ASTM and ISO standards. This

allows for a direct and objective comparison of their performance characteristics.
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Property
Test
Standard

Polyamide
11 (PA11)

Polyamide
12 (PA12)

Polyamide
6 (PA6)

Polyamide
66 (PA66)

Tensile

Strength

(MPa)

ASTM D638 /

ISO 527-2
48 - 60 40 - 55 60 - 85 75 - 95

Tensile

Modulus

(GPa)

ASTM D638 /

ISO 527-2
1.1 - 1.8 1.1 - 1.6 2.3 - 3.5 2.8 - 3.8

Elongation at

Break (%)

ASTM D638 /

ISO 527-2
50 - 300 50 - 250 30 - 200 30 - 150

Flexural

Strength

(MPa)

ASTM D790 /

ISO 178
50 - 70 50 - 65 80 - 120 100 - 140

Flexural

Modulus

(GPa)

ASTM D790 /

ISO 178
1.2 - 1.9 1.2 - 1.7 2.4 - 3.2 2.9 - 3.6

Notched Izod

Impact

(kJ/m²)

ASTM D256 /

ISO 180
5 - 20 4 - 15 4 - 12 4 - 10

Water

Absorption,

24h (%)

ASTM D570 0.2 - 0.4 0.2 - 0.3 1.3 - 1.9 1.0 - 1.5

Density

(g/cm³)
ASTM D792 1.03 - 1.05 1.01 - 1.03 1.12 - 1.15 1.13 - 1.16

Experimental Protocols: Standardized Mechanical
Testing
The data presented in this guide is based on the following internationally recognized standard

test methods, ensuring accuracy and reproducibility.
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Tensile Properties (ASTM D638 / ISO 527-2)
Tensile testing is performed to determine the force required to pull a specimen to its breaking

point, providing critical information about its strength and ductility.[1][2]

Specimen Preparation: Dumbbell-shaped specimens are either injection molded or

machined from a sheet of the material to precise dimensions as specified in the standards.

Test Procedure: The specimen is securely held in the grips of a universal testing machine. A

tensile load is applied at a constant rate of crosshead displacement until the specimen

fractures. The force and elongation are continuously monitored and recorded.

Key Properties Measured:

Tensile Strength: The maximum stress the material can withstand before breaking.[3]

Tensile Modulus (Young's Modulus): A measure of the material's stiffness.[3]

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing, indicating its ductility.[3]

Flexural Properties (ASTM D790 / ISO 178)
Flexural testing measures the material's resistance to bending forces.[4][5][6]

Specimen Preparation: Rectangular bar specimens are prepared according to the

dimensions specified in the standards.

Test Procedure: The specimen is placed on two supports, and a load is applied to the center

of the specimen (three-point bending) until it breaks or reaches a specified strain.[4][7] The

force and deflection are recorded throughout the test.

Key Properties Measured:

Flexural Strength: The maximum stress the material can withstand at its outermost fiber

during bending before yielding or fracturing.[1]

Flexural Modulus: A measure of the material's stiffness in bending.[1]
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Izod Impact Resistance (ASTM D256 / ISO 180)
The Izod impact test is designed to measure a material's resistance to fracture from a sudden,

high-velocity impact.[8][9][10]

Specimen Preparation: A rectangular bar specimen is prepared with a V-shaped notch on

one side to create a stress concentration point.[10]

Test Procedure: The specimen is clamped vertically in a pendulum impact testing machine,

with the notch facing the direction of the pendulum's strike. The pendulum is released from a

specified height and strikes the specimen. The energy absorbed by the specimen to fracture

is measured by the height to which the pendulum swings after breaking the specimen.[10]

Key Property Measured:

Notched Izod Impact Strength: The energy absorbed per unit of thickness at the notch,

indicating the material's toughness and notch sensitivity.[9]

Visualization of Material Selection Workflow
The following diagram illustrates a logical workflow for selecting the appropriate polyamide

based on key mechanical performance requirements.
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Define Application Requirements
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Caption: Polyamide selection workflow based on mechanical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/3-point-flexure-test-astm-d790/
https://step-lab.com/iso/iso-527-2/
https://www.victortestingmachine.com/astm-d638-the-definitive-guide-to-plastic-tensile-testing/
https://www.datapointlabs.com/CommonStandards/ASTM_D790
https://www.datapointlabs.com/CommonStandards/ASTM_D790
https://www.testometric.co.uk/testing-industries/plastic/iso-178-standard-for-plastic-flexural-testing/
https://www.admet.com/testing-applications/testing-standards/iso-178-plastic-flexural-properties/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/3-point-flexure-test-iso-178/
https://www.datapointlabs.com/CommonStandards/ASTM_D256
https://www.datapointlabs.com/CommonStandards/ASTM_D256
https://sciteq.com/standard/iso-180/
https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://www.benchchem.com/product/b556864#benchmarking-the-mechanical-performance-of-polyamide-11-against-industry-standards
https://www.benchchem.com/product/b556864#benchmarking-the-mechanical-performance-of-polyamide-11-against-industry-standards
https://www.benchchem.com/product/b556864#benchmarking-the-mechanical-performance-of-polyamide-11-against-industry-standards
https://www.benchchem.com/product/b556864#benchmarking-the-mechanical-performance-of-polyamide-11-against-industry-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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scientists and researchers to drive progress in science

and industry.
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